molecular formula C21H22N2O3S B2797936 3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide CAS No. 1448065-05-1

3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide

Cat. No. B2797936
CAS RN: 1448065-05-1
M. Wt: 382.48
InChI Key: OFEQRSCZBYBZOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is also known as MTB, and it has been found to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

Supramolecular Gelators

Research has identified a series of N-(thiazol-2-yl) benzamide derivatives, including structures similar to the compound , which have been synthesized and investigated for their gelation behavior. These compounds, particularly those with methyl functionality and multiple non-covalent interactions, display gelation behavior towards ethanol/water and methanol/water mixtures. The gelation properties are attributed to the helical assembly driven by π-π interaction along with cyclic N–H⋯N and S⋯O interaction, indicating their potential application in material science for creating stable gels with low minimum gelator concentration (MGC) (Yadav & Ballabh, 2020).

Anticancer Evaluation

A study on a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides, structurally related to the compound of interest, demonstrated moderate to excellent anticancer activity against four cancer cell lines. This highlights the potential of such compounds in the development of new anticancer agents, offering a basis for further investigation into their mechanism of action and therapeutic efficacy (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Research involving N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides synthesized through microwave irradiation has revealed that these compounds exhibit good to excellent yields and could have antimicrobial properties. This suggests a potential application in the development of new antimicrobial agents, highlighting the versatility of thiazolyl benzamides in medical chemistry (Saeed, 2009).

Material Science and Chemical Synthesis

Studies on the synthesis and characterization of thiazole and thiazoline derivatives have identified compounds with potential applications in material science and as intermediates in organic synthesis. These compounds have been found to show anti-inflammatory activity in certain cases, further indicating their potential utility in pharmaceutical applications (Lynch et al., 2006).

properties

IUPAC Name

3,4-dimethoxy-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N2O3S/c1-13-7-5-6-8-16(13)21-23-14(2)19(27-21)12-22-20(24)15-9-10-17(25-3)18(11-15)26-4/h5-11H,12H2,1-4H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFEQRSCZBYBZOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)C3=CC(=C(C=C3)OC)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-dimethoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.